Cas no 82410-32-0 (Ganciclovir)

Prevention and treatment of cytomegalovirus infection in patients with immune deficiency, such as AIDS patients, tumor patients receiving chemotherapy, and organ transplant patients using immunosuppressants< Br>
Ganciclovir structure
Ganciclovir structure
Ganciclovir
82410-32-0
C9H13N5O4
255.230621099472
MFCD00870588
60435
24278453

Ganciclovir Properties

Names and Identifiers

    • 2-Amino-9-(((1,3-dihydroxypropan-2-yl)oxy)methyl)-1H-purin-6(9H)-one
    • Ganciclovir
    • Ganciclovir Hydrate
    • Ganciclovir (BW B759U, BW 759, DHPG, 2'-Nor-2'-deoxyguanosine ,BIOLF-62,2'-NDG,Cytovene®, Cymevene®, Vitrasert®)
    • 2'-ndg
    • 2'-Nor-2'-deoxyguanosine
    • biolf62
    • BW 759
    • bw-759
    • cymevan
    • cymevene
    • gancyclovir
    • GVC
    • HHEMG
    • 2-Amino-1,9-dihydro-9-[[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl]-6H-purin-6-one
    • 9-(1,3-Dihydroxy-2-propoxymethyl)guanine
    • DHPG
    • Ganciclovir ready made solution
    • 9-[[2-Hydroxy-1-(hydroxymethyl)ethoxy]methyl]guanine Hydrate
    • 2-Amino-1,9-dihydro-9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)-6H-purin-6-one
    • 9-((2-Hydroxy-1-(hydroxymethyl)ethoxy)-methyl)guanine
    • 2'-Nor-2'-deo
    • Cytovene
    • Vitrasert
    • Zirgan
    • Hydroxyacyclovir
    • Ganciclovirum
    • Virgan
    • Biolf 62
    • Ganciclovirum [Latin]
    • BW 759U
    • 9-[(1,3-Dihydroxy-2-propoxy)methyl]guanine
    • 9-(1,3-DIHYDROXY-PROPOXYMETHANE)GUANINE
    • 2-amino-9-{[(1,3-dihydroxypropan-2-yl)oxy]methyl}-6,9-dihydro-3H-purin-6-one
    • GA2
    • Cyt
    • 2-Amino-1,9-dihydro-9-[[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl]-6H-purin-6-one (ACI)
    • 2-Amino-9-(1,3-dihydroxypropan-2-yloxymethyl)-3H-purin-6-one
    • 2-Amino-9-(2-hydroxy-1-hydroxymethyl-ethoxymethyl)-1,9-dihydro-purin-6-one
    • 2-Amino-9-[[(1,3-dihydroxypropan-2-yl)oxy]methyl]-6,9-dihydro-3H-purin-6-one
    • 2′-NDG
    • 2′-Nor-2′-deoxyguanosine
    • BW-B 759U
    • Denosine
    • Ganguard
    • Ganquard
    • Gengxiluowei
    • MeSH ID: D015774
    • Nataclovir
    • Natclovir
    • RS 21592
    • Vitrasert Implant
    • SR-01000721941-3
    • NCGC00015471-06
    • NC00647
    • BIDD:GT0783
    • 9-[[(1,3-Dihydroxy-2-propyl)oxy]methyl]guanine
    • Valganciclovir hydrochloride impurity a
    • 2-amino-9-(((1,3-dihydroxypropan-2-yl)oxy)methyl)-1,9-dihydro-6H-purin-6-one
    • A840322
    • HMS3259B13
    • BCP12705
    • GCV & MSL
    • CCG-204629
    • 9-(1,3-dihydroxy-2-propoxymethyl)-guanine
    • 9-(1,3-dihydroxy-2propoxymethyl)guanine
    • 2-Amino-1,9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)-6-H-purin-6-one
    • SCHEMBL3033
    • IRSCQMHQWWYFCW-UHFFFAOYSA-N
    • Prestwick3_000839
    • HMS2090K08
    • Ganciclovir, Antibiotic for Culture Media Use Only
    • 2-amino-9-((1,3-dihydroxypropan-2-yloxy)methyl)-9H-purin-6-ol
    • 2-[(2-amino-6-hydroxypurin-9-yl)methoxy]propane-1,3-diol
    • 2-amino-9-[[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl]-3H-purin-6-one
    • DTXSID8041032
    • CHEBI:465284
    • Ganciclovir,(S)
    • Tox21_110160_1
    • NCGC00015471-02
    • NSC759656
    • GANCICLOVIR [MART.]
    • MB3795
    • FT-0668948
    • AKOS026749928
    • VALGANCICLOVIR HYDROCHLORIDE IMPURITY A [USP IMPURITY]
    • Lopac-G-2536
    • NCGC00015471-05
    • HMS3371H01
    • GANCICLOVIR [EMA EPAR]
    • PDSP1_000816
    • HMS2235C21
    • MFCD00870588
    • CCRIS 9212
    • NCGC00015471-08
    • SPBio_002718
    • NCGC00261224-01
    • methyl)-1H-purin-6(9H)-one
    • HY-13637
    • EN300-49857
    • GANCICLOVIR [EP IMPURITY]
    • PDSP2_000803
    • Ganciclovir 100 microg/mL in Acetonitrile:Water
    • GCV
    • SMR000058324
    • NCGC00015471-04
    • 2-(2-Amino-1,6-dihydro-6-oxo-purin-9-yl)methoxy-1,3-propanediol
    • EU-0100539
    • GANCICLOVIR [MI]
    • G0315
    • SW197135-3
    • BIOLF-62
    • SR-01000721941
    • CS-2014
    • GANCICLOVIR [USP-RS]
    • GANCICLOVIR [USAN]
    • 9-((2-Hydroxy-1-(hydroxymethyl)ethoxy)methyl)guanine
    • EC 627-054-3
    • 2-amino-9-((1,3-dihydroxypropan-2-yloxy)
    • Guanine, 9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)-
    • Ganciclovir, United States Pharmacopeia (USP) Reference Standard
    • SR-01000075894-4
    • Z594284200
    • Cytovene (TN)
    • Zirgan (TN)
    • GANCICLOVIR [USP MONOGRAPH]
    • CAS_82410-32-0
    • NCGC00093928-02
    • BSPBio_000797
    • G 2536
    • 2-amino-9-(2-hydroxy-1-hydroxymethylethoxymethyl)-6,9-dihydro-1H-6-purinone
    • NSC 759656
    • HMS3714H19
    • NS00003516
    • KS-1065
    • GANCICLOVIR [EP MONOGRAPH]
    • D00333
    • 82410-32-0
    • NCGC00015471-16
    • NCGC00093928-01
    • BW-759U
    • P9G3CKZ4P5
    • BW-795
    • DTXCID6021032
    • BPBio1_000877
    • GANCICLOVIR [WHO-DD]
    • Tox21_110160
    • Prestwick1_000839
    • Prestwick2_000839
    • AKOS037492029
    • NCGC00168567-01
    • Opera_ID_284
    • BDBM85707
    • Ganciclovir [USAN:USP:INN:BAN:JAN]
    • 9-((1,3-Dihydroxy-2-propoxy)methyl)guanine
    • Ganciclovir (JAN/USP/INN)
    • HMS2097H19
    • SDCCGSBI-0050522.P002
    • GANCICLOVIR [INN]
    • DRG-0018
    • NSC-759656
    • HMS3604L19
    • C07019
    • SY027981
    • Prestwick0_000839
    • NCGC00015471-03
    • Cymeven
    • NCGC00015471-01
    • SR-01000075894-1
    • GANCICLOVIR [JAN]
    • Ganciclovir, Pharmaceutical Secondary Standard; Certified Reference Material
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)-
    • 2-amino-9-(1,3-dihydroxypropan-2-yloxymethyl)-1H-purin-6-one
    • SMP2_000038
    • SCHEMBL14491348
    • MLS000028481
    • Prestwick_1068
    • LP00539
    • GCV & 1110U81
    • C9H13N5O4
    • Lopac0_000539
    • CHEMBL182
    • BDBM50237614
    • 2-amino-9-{[(1,3-dihydroxypropan-2-yl)oxy]methyl}-1,9-dihydro-6H-purin-6-one
    • s1878
    • FT-0611007
    • Ganciclovir, European Pharmacopoeia (EP) Reference Standard
    • Pharmakon1600-01502362
    • GANCICLOVIR [HSDB]
    • BG164496
    • Vitrasert (TN)
    • RS-21592
    • DB01004
    • Ganciclovir, 1.0 mg/mL (1% 1M HCl in Methanol), certified reference material
    • 2-amino-9-((1,3-dihydroxypropan-2-yloxy)methyl)-3H-purin-6(9H)-one
    • UNII-P9G3CKZ4P5
    • AC-8069
    • NSC_3454
    • CAS-82410-32-0
    • NCGC00188980-01
    • HMS3655M18
    • Tox21_500539
    • HSDB 6512
    • 2-amino-9-((1,3-dihydroxypropan-2-yloxy)methyl)-1H-purin-6(9H)-one
    • SR-01000075894
    • 2-(6-Amino-purin-9-ylmethoxy)-propane-1,3-diol
    • GANCICLOVIR [ORANGE BOOK]
    • MLS001077349
    • HMS1570H19
    • Q-201148
    • Q417640
    • Guanine, 9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)- and MSL, neutralizing monoclonal antibody
    • Citovirax
    • A935676
    • 9-[[2-Hydroxy-1-(hydroxymethyl)ethoxy]methyl]guanine
    • AKOS004119898
    • 2-((6-Hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)methoxy)propane-1,3-diol
    • HMS3261L19
    • Ganciclovir, >=99% (HPLC), powder
    • GANCICLOVIR [VANDF]
    • 2-amino-9-[[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl]-1H-purin-6-one
    • 2-amino-9-{[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl}-1,9-dihydro-6H-purin-6-one
    • ST-605
    • 2-[(2-amino-6-hydroxy-9H-purin-9-yl)methoxy]propane-1,3-diol
    • BRD-K22662435-001-18-3
    • BBL029078
    • 2-Amino-9-(((1,3-dihydroxypropan-2-yl)oxy)methyl)-6,9-dihydro-1H-purin-6-one
    • STL514515
    • 2-amino-9-{[(1,3-dihydroxypropan-2-yl)oxy]methyl}-6,9-dihydro-1H-purin-6-one
    • BRD-K22662435-001-17-5
    • STK801910
    • BRD-K22662435-001-19-1
    • BIOLF62
    • 2'-NDG
    • 9-(1,3-dihydroxy-2-propoxymethyl)guanine
    • Cymevene
    • ganciclovir
    • Gancyclovir
    • Cymevan
    • 2-amino-9-(1,3-dihydroxypropan-2-yloxymethyl)-3H-purin-6-one
    • +Expand
    • MFCD00870588
    • IRSCQMHQWWYFCW-UHFFFAOYSA-N
    • 1S/C9H13N5O4/c10-9-12-7-6(8(17)13-9)11-3-14(7)4-18-5(1-15)2-16/h3,5,15-16H,1-2,4H2,(H3,10,12,13,17)
    • O=C1C2N=CN(C=2NC(N)=N1)COC(CO)CO

Computed Properties

  • 255.09700
  • 4
  • 6
  • 5
  • 255.096754
  • 18
  • 346
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 9
  • 0
  • 135

Experimental Properties

  • -1.38970
  • 139.28000
  • 4363
  • 1.7610 (estimate)
  • 398.46°C (rough estimate)
  • 250°C(dec.)(lit.)
  • Fahrenheit: 48.2 ° f
    Celsius: 9 ° c
  • 0.1 M HCl: 10 mg/mL
  • 10 mM in DMSO
  • Powder
  • 0.1 M HCl: 10 mg/mL
  • 1.3559 (rough estimate)

Ganciclovir Security Information

  • GHS08 GHS08
  • MF8407000
  • 3
  • S53-S36/37/39-S45
  • R46; R60; R61
  • T T
  • NONH for all modes of transport
  • H360
  • P201-P308 + P313
  • dangerous
  • 2-8°C
  • 46-11-23/24/25-39/23/24/25
  • Danger
  • LD50 i.p. in mice: 1-2 g/kg (Martin)

Ganciclovir Customs Data

  • 2933990090
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ganciclovir Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008KGI-25mg
Ganciclovir
82410-32-0 98%
25mg
$4.00 2024-04-21
A2B Chem LLC
AD98962-25mg
2-amino-9-{[(1,3-dihydroxypropan-2-yl)oxy]methyl}-6,9-dihydro-1H-purin-6-one
82410-32-0 98%
25mg
$4.00 2024-04-19
Ambeed
A200267-25mg
2-Amino-9-(((1,3-dihydroxypropan-2-yl)oxy)methyl)-1H-purin-6(9H)-one
82410-32-0 98%
25mg
$5.0 2024-05-30
Apollo Scientific
BITP1699-100mg
Ganciclovir
82410-32-0
100mg
£107.00 2024-05-23
Axon Medchem
3241-50 mg
Ganciclovir
82410-32-0 99%
50mg
€60.00 2023-07-10
ChemScence
CS-2014-100mg
Ganciclovir
82410-32-0 99.46%
100mg
$64.0 2022-04-26
DC Chemicals
DCAPI1357-100 mg
Ganciclovir
82410-32-0 >99%
100mg
$250.0 2022-02-28
Enamine
EN300-49857-0.05g
2-amino-9-{[(1,3-dihydroxypropan-2-yl)oxy]methyl}-6,9-dihydro-3H-purin-6-one
82410-32-0 95%
0.05g
$19.0 2023-04-29
Fluorochem
212141-1g
2-Amino-9-(((1,3-dihydroxypropan-2-yl)oxy)methyl)-1H-purin-6(9H)-one
82410-32-0 95%
1g
£10.00 2022-02-28
FUJIFILM
074-04483-1g
Ganciclovir
82410-32-0
1g
JPY 23800 2023-09-15

Ganciclovir Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Acyclic nucleosides containing two heterocyclic bases
Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Hexamethyldisilazane ,  Ammonium sulfate
1.2 Reagents: Tetrabutylammonium iodide Solvents: 1,2-Dichloroethane
2.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Acyclic nucleosides containing two heterocyclic bases
Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane
2.1 Reagents: Hexamethyldisilazane ,  Ammonium sulfate
2.2 Reagents: Tetrabutylammonium iodide Solvents: 1,2-Dichloroethane
3.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Acyclic nucleosides containing two heterocyclic bases
Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  24 h, rt
Reference
Synthesis of 8-[18F]fluoroguanine derivatives: in vivo probes for imaging gene expression with positron emission tomography
Namavari, M.; et al, Nuclear Medicine and Biology, 2000, 27(2), 157-162

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Ammonium hydroxide
Reference
A facile synthesis of 9-(1,3-dihydroxy-2-propoxymethyl)guanine (ganciclovir) from guanosine
Boryski, Jerzy; et al, Synthesis, 1999, (4), 625-628

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Methanol ,  Water ;  17 h, rt
Reference
A novel approach to the synthesis of the purine anti-viral agent gancyclovir
Sariri, Reyhaneh; et al, Indian Journal of Chemistry, 2003, (3), 651-654

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Ammonium hydroxide
Reference
9-(1,3-Dihydroxy-2-propoxymethyl)guanine: a new potent and selective antiherpes agent
Martin, John C.; et al, Journal of Medicinal Chemistry, 1983, 26(5), 759-61

Synthetic Circuit 8

Reaction Conditions
Reference
1-Monophosphate esters, 1,3-bisphosphate esters and cyclic phosphate esters of 9-(1,3-dihydroxy-2-propoxymethyl)guanine as antiviral agents
, European Patent Organization, , ,

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Cyclohexene Catalysts: Palladium chloride Solvents: Ethanol
1.2 Reagents: Sodium bicarbonate Solvents: Dimethylformamide
Reference
Catalytic effect of tetrabutylammonium fluoride in the preparation of secoribonucleosides
Hakimelahi, Gholam H.; et al, Helvetica Chimica Acta, 1989, 72(7), 1495-500

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Cyclohexene Catalysts: Palladium Solvents: Ethanol ;  24 h, reflux
Reference
An Improved Total Synthesis of PET HSV-tk Gene Expression Imaging Agent 9-[(3-[18F]Fluoro-1-hydroxy-2-propoxy)methyl]guanine ([18F]FHPG)
Wang, Ji-Quan; et al, Synthetic Communications, 2004, 34(5), 917-932

Synthetic Circuit 11

Reaction Conditions
1.1 Reagents: Cyclohexene Catalysts: Palladium Solvents: Ethanol
Reference
Novel radiosynthesis of PET HSV-tk gene reporter probes [18F]FHPG and [18F]FHBG employing dual Sep-Pak SPE techniques
Wang, Ji-Quan; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(22), 3933-3938

Synthetic Circuit 12

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  4 h, rt
1.2 Reagents: Sodium borohydride Solvents: Methanol ;  10 - 15 °C; 2 h, 25 °C
Reference
A facile synthesis of potent antiherpes drug substance, ganciclovir, 9-[(1,3-dihydroxy-2-propoxy)methyl]guanine, using a new masked glycerol derivative
Prasada Raju, V. V. N. K. V.; et al, ARKIVOC (Gainesville, 2009, (12), 296-301

Synthetic Circuit 13

Reaction Conditions
1.1 Reagents: Methylamine ,  Potassium acetate Catalysts: Tetrabutylammonium chloride Solvents: Dimethylformamide ,  Water
Reference
Intermediate of anti-viral medicine, their preparation and use
, China, , ,

Synthetic Circuit 14

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol
Reference
Synthesis of 9-[(1,3-dihydroxy-2-propoxy)methyl]guanine (DHPG) via condensation of N2,9-diacetylguanine with a sulfinylmethyl ether
McGee, Danny P. C.; et al, Synthetic Communications, 1988, 18(14), 1651-60

Synthetic Circuit 15

Reaction Conditions
Reference
2,6-Substituted-9-(1,3-dihydroxy-2-propoxymethyl)purines and certain derivatives
, European Patent Organization, , ,

Synthetic Circuit 16

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid
1.2 Reagents: Hydrogen Catalysts: Palladium oxide (PdO) Solvents: Ethanol ,  Water
1.3 Reagents: Dimethylamine Solvents: Water
Reference
Preparation of guanine derivatives
, Poland, , ,

Synthetic Circuit 17

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane ;  0 °C
1.2 Reagents: Hexamethyldisilazane ,  Ammonium sulfate
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
Reference
Novel radiosynthesis of PET HSV-tk gene reporter probes [18F]FHPG and [18F]FHBG employing dual Sep-Pak SPE techniques
Wang, Ji-Quan; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(22), 3933-3938

Synthetic Circuit 18

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1 h, 115 °C
Reference
Efficient synthesis of 9-(4-[18F]fluoro-3-hydroxymethylbutyl)guanine ([18F]FHBG) and 9-[(3-[18F]fluoro-1-hydroxy-2-propoxy)methyl]guanine ([18F]FHPG)
Liu, Jie; et al, Journal of Fluorine Chemistry, 2017, 201, 24-42

Synthetic Circuit 19

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Xylene
2.1 Reagents: Methylamine Solvents: Methanol ,  Water
3.1 Reagents: Methylamine ,  Potassium acetate Catalysts: Tetrabutylammonium chloride Solvents: Dimethylformamide ,  Water
Reference
Intermediate of anti-viral medicine, their preparation and use
, China, , ,

Synthetic Circuit 20

Reaction Conditions
1.1 Reagents: Methylamine Solvents: Methanol ,  Water
2.1 Reagents: Methylamine ,  Potassium acetate Catalysts: Tetrabutylammonium chloride Solvents: Dimethylformamide ,  Water
Reference
Intermediate of anti-viral medicine, their preparation and use
, China, , ,

Synthetic Circuit 21

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol
Reference
Efficient synthesis of 1,2-seco and 1,2-seco-2-nor pyrimidine and purine nucleosides
Azymah, Muhammad; et al, Tetrahedron Letters, 1989, 30(45), 6165-8

Synthetic Circuit 22

Reaction Conditions
Reference
Antiviral compounds
, European Patent Organization, , ,

Ganciclovir Raw materials

Ganciclovir Preparation Products

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